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Abstract
Cycloxydim is a post-emergence systemic herbicide belonging to the cyclohexanedione

chemical class. It is distinguished by its high efficacy against a broad spectrum of annual and

perennial grass weeds, coupled with excellent selectivity in a wide range of broadleaf crops.

This selectivity is rooted in its specific mode of action, which targets a key enzyme in the fatty

acid biosynthesis pathway present in susceptible grass species. These application notes

provide a comprehensive overview of Cycloxydim's mechanism of action, application

parameters, and performance data. Furthermore, detailed experimental protocols are

presented for the evaluation of its bio-efficacy and crop safety in a research setting.

Mechanism of Action
Cycloxydim's herbicidal activity stems from the potent and specific inhibition of the Acetyl-CoA

Carboxylase (ACCase) enzyme.[1] This enzyme catalyzes the first committed step in the de

novo biosynthesis of fatty acids in plants, a pathway essential for the production of lipids

required for cell membrane integrity and plant growth.[1]

Upon foliar application, Cycloxydim is rapidly absorbed and translocated via the phloem to the

plant's meristematic tissues, or growing points.[2] Within these regions of active cell division,

Cycloxydim binds to and inhibits the ACCase enzyme. The subsequent disruption of fatty acid
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synthesis leads to a breakdown of cell membrane integrity, cessation of growth, and ultimately,

cell death in susceptible grass species.[2]

The selectivity of Cycloxydim for grasses over broadleaf (dicotyledonous) plants is due to a

structural difference in the target ACCase enzyme. Grasses possess a homomeric, plastidic

form of ACCase that is highly sensitive to cyclohexanedione herbicides. In contrast, most

broadleaf crops have a heteromeric, plastidic form of ACCase that is structurally different and

inherently tolerant to Cycloxydim.
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Figure 1: Mechanism of Cycloxydim action on the fatty acid synthesis pathway in susceptible
grasses.

Application Notes
Cycloxydim is formulated as an emulsifiable concentrate and is applied post-emergence to

control actively growing grass weeds.[1]

Tolerant Broadleaf Crops
Cycloxydim is registered for use in a diverse range of broadleaf crops. Excellent crop safety

has been demonstrated in, but not limited to, the following:
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Crop Category Examples

Oilseed Crops
Oilseed Rape (Canola), Sunflower, Linseed,

Soybean[1]

Root & Tuber
Sugar Beet, Fodder Beet, Potato, Carrot,

Parsnip[1]

Pulses (Legumes)
Field Peas, Field Beans, Broad Beans, Lentils[1]

[2]

Vegetables
Cabbage, Cauliflower, Brussels Sprouts,

Onions, Leeks, Spinach[1]

Other Strawberry, Ornamentals, Forestry[1]

Target Grass Weeds (Graminaceae)
Cycloxydim provides effective control of most annual and perennial grasses. Efficacy is

highest when applied to weeds at early growth stages (e.g., 2-leaf to early tillering).

Weed Type Common Susceptible Species

Annual

Wild Oats (Avena fatua), Green Foxtail (Setaria

viridis), Italian Ryegrass (Lolium multiflorum),

Black-grass (Alopecurus myosuroides),

Barnyard Grass (Echinochloa crus-galli)

Perennial

Couch Grass / Quackgrass (Elymus repens),

Johnson Grass (Sorghum halepense), Bermuda

Grass (Cynodon dactylon)

Application Parameters
Rate: Application rates vary by target weed species, growth stage, and crop. Typical rates for

annual grass control range from 100 to 200 g a.i./ha. Perennial grasses often require higher

rates, up to 400 g a.i./ha.
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Timing: Apply to actively growing weeds. For annual grasses, the optimal timing is from the

2-leaf stage until the second node is detectable. For perennial grasses, apply when there is

sufficient new foliage (e.g., 10-15 cm in height) for adequate uptake.[1]

Adjuvants: The addition of a recommended crop oil concentrate or methylated seed oil is

often required to enhance foliar penetration and efficacy, particularly under dry conditions or

on mature weeds.[2]

Environmental Conditions: Efficacy is maximized under warm, humid conditions that favor

active plant growth. Performance may be reduced when weeds are under stress from

drought, cold temperatures, or waterlogged soil. Cycloxydim is typically rainfast within one

hour of application.[1]

Quantitative Data Summary
The following tables summarize efficacy and crop safety data from representative research

studies.

Table of Weed Control Efficacy
This table presents dose-response data for Cycloxydim on susceptible Avena fatua (Wild Oat)

populations. The GR₅₀ value represents the herbicide dose required to cause a 50% reduction

in plant biomass (shoot dry weight) compared to an untreated control.
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Weed Species
Herbicide
Dose (g a.i./ha)

Biomass
Reduction (%)

GR₅₀ (g a.i./ha) Source

Avena fatua

(Susceptible)
37.5 ~55% 12.2 [3]

75.0 ~75%

150.0

(Recommended

Rate)

>95%

300.0 ~100%

Avena fatua

(Resistant Pop.

R5)

150.0

(Recommended

Rate)

<10% >1200 [3]

300.0 ~15%

600.0 ~25%

1200.0 ~38%

Table of Crop Phytotoxicity
Crop safety is typically evaluated on a visual scale from 0% (no injury) to 100% (plant death).

Studies show that broadleaf crops exhibit high tolerance to Cycloxydim.
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Crop
Application
Rate (g a.i./ha)

Evaluation
Timing (Days
After
Treatment)

Phytotoxicity
Rating (%)

Source

Soybean
Up to 96 (2x

Rate)
3, 5, 7 0 [4]

120 (2.5x Rate) 3, 5, 7

< 5 (slight,

transient

chlorosis)

[4]

Sugar Beet 200 (1x Rate) 7, 14, 28 0
FAO

Evaluations[5]

400 (2x Rate) 7, 14, 28
0-5 (minor,

transient effects)

FAO

Evaluations[5]

Oilseed Rape 400 (1x Rate) 14, 28 0 Field Trials[6]

>1000 (>2x

Rate)
14, 28

>10 (crop

damage noted)
Experimental[6]

Experimental Protocols
The following are detailed, generalized protocols for assessing the efficacy and crop safety of

Cycloxydim.

Protocol 1: Greenhouse Dose-Response Bioassay
This protocol is designed to determine the dose-dependent efficacy of Cycloxydim on a target

grass weed and assess the safety on a broadleaf crop.
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Figure 2: Workflow for a greenhouse dose-response bioassay.
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Methodology:

Plant Culture:

Fill 10 cm diameter pots with a standardized greenhouse potting medium.

Sow seeds of the target grass weed (e.g., Avena fatua) and the broadleaf crop (e.g.,

Glycine max) in separate pots. Sow 5-10 seeds per pot and thin to 3 uniform seedlings

after emergence.

Grow plants in a controlled environment (e.g., 25/18°C day/night, 16h photoperiod) until

they reach the 2-3 leaf stage.

Experimental Design:

Arrange pots in a completely randomized design. Include a minimum of four replicate pots

per treatment level for each species.

Treatment levels should include an untreated control and a range of Cycloxydim doses

(e.g., 0, 25, 50, 100, 200, 400 g a.i./ha). Include a recommended adjuvant in all herbicide

treatments.

Herbicide Application:

Prepare stock solutions and serial dilutions of the Cycloxydim formulation to achieve the

target application rates.

Apply herbicides using a calibrated laboratory track sprayer equipped with a flat-fan

nozzle, delivering a spray volume equivalent to 200 L/ha.

Data Collection and Analysis:

Visually assess crop phytotoxicity and weed control at 7, 14, and 21 days after treatment

(DAT) using a 0-100% scale (0 = no effect, 100 = complete death).

At 21 DAT, harvest the above-ground biomass for each pot.

Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.
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Analyze the data using analysis of variance (ANOVA). For weed efficacy, perform a non-

linear regression analysis on the dry weight data (expressed as a percentage of the

untreated control) to calculate the GR₅₀ (dose for 50% growth reduction).

Protocol 2: Field Efficacy and Crop Safety Trial
This protocol outlines the methodology for a field trial to evaluate Cycloxydim under real-world

agricultural conditions.
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Figure 3: Workflow for a field efficacy and crop safety trial.
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Methodology:

Site Selection and Trial Design:

Select a field with uniform soil type and a known, consistent population of the target grass

weed(s).

Establish the trial using a randomized complete block design (RCBD) with at least four

replications. Individual plot size should be appropriate for field equipment (e.g., 3 m x 10

m).

Plant the desired broadleaf crop using standard agronomic practices for the region.

Treatments:

Treatments should include:

Untreated (weedy) control.

Weed-free (hand-weeded) control.

Cycloxydim at a proposed label rate (e.g., 150 g a.i./ha).

Cycloxydim at a 2x rate (e.g., 300 g a.i./ha) to assess crop safety margin.

A commercial standard herbicide for comparison.

All herbicide treatments should include the recommended adjuvant.

Application:

Monitor the growth of the crop and weeds. Apply treatments when the majority of the

target grass weeds are at the optimal growth stage (e.g., 3-5 leaves).

Use a calibrated plot sprayer (e.g., CO₂-pressurized backpack sprayer) with appropriate

nozzles to ensure uniform coverage at a set volume (e.g., 150-200 L/ha).
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Record environmental conditions (temperature, humidity, wind speed) at the time of

application.

Assessments and Data Collection:

Weed Control: Visually rate percent control of key grass weed species at regular intervals

(e.g., 14, 28, and 56 DAT) compared to the untreated control. At 28 DAT, count weed

density and collect weed biomass from two 0.25 m² quadrats per plot.

Crop Safety: Visually assess crop phytotoxicity (% injury) at the same intervals, looking for

symptoms such as chlorosis, necrosis, or stunting.

Yield: At crop maturity, harvest a designated area from the center of each plot. Record the

harvested weight and adjust for moisture content to determine the final yield (e.g., kg/ha ).

Conclusion
Cycloxydim is a highly effective and selective graminicide that provides essential weed

management solutions for broadleaf crop producers. Its specific mechanism of action, targeting

the ACCase enzyme in grasses, affords a wide margin of safety to a diverse range of important

crops. Understanding the key application parameters and following rigorous scientific

evaluation protocols are crucial for optimizing its performance and ensuring sustainable use in

integrated weed management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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